Cas no 1805432-87-4 (Methyl 5-bromo-3-cyano-4-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 5-bromo-3-cyano-4-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805432-87-4
• MF: C₁₀H₇BrF₂N₂O₂
• MW: 305.075588464737
• CID: 4860607
• Update Time: 2025-05-26

Methyl 5-bromo-3-cyano-4-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-3-cyano-4-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H7BrF2N2O2/c1-17-8(16)2-7-5(3-14)9(10(12)13)6(11)4-15-7/h4,10H,2H2,1H3
• InChI Key： FXUUVYROJHFUSG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CC(=O)OC)C(C#N)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.7
• Topological Polar Surface Area: 63

Additional information on Methyl 5-bromo-3-cyano-4-(difluoromethyl)pyridine-2-acetate

Methyl 5-bromo-3-cyano-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1805432-87-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-bromo-3-cyano-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1805432-87-4) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique combination of functional groups, including a bromo substituent, a cyano group, and a difluoromethyl moiety, makes it an invaluable building block for medicinal chemists.

The significance of this compound lies in its ability to undergo a wide range of chemical transformations, enabling the construction of complex pharmacophores. In recent years, the demand for novel therapeutic agents has driven extensive research into the development of efficient synthetic routes for such intermediates. The presence of both electrophilic and nucleophilic centers in Methyl 5-bromo-3-cyano-4-(difluoromethyl)pyridine-2-acetate allows for diverse reaction pathways, including nucleophilic substitution, condensation reactions, and metal-catalyzed cross-coupling processes.

One of the most compelling aspects of this compound is its utility in the synthesis of small molecule inhibitors targeting various biological pathways. For instance, recent studies have highlighted its role in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The difluoromethyl group, in particular, has been shown to enhance metabolic stability and binding affinity in drug candidates, making it a preferred choice for medicinal chemists.

Recent advancements in synthetic methodologies have further expanded the applications of Methyl 5-bromo-3-cyano-4-(difluoromethyl)pyridine-2-acetate. Transition metal-catalyzed reactions, such as palladium-catalyzed Buchwald-Hartwig amination and copper-mediated coupling reactions, have enabled the efficient construction of nitrogen-containing heterocycles. These heterocycles are prevalent in many biologically active compounds and serve as key structural elements in drug design.

The bromo substituent on the pyridine ring provides an additional layer of reactivity, allowing for further functionalization through Suzuki-Miyaura coupling or halogen-metal exchange reactions. Such transformations have been instrumental in generating libraries of substituted pyridines for high-throughput screening assays. This approach has accelerated the discovery process for new drug candidates by enabling rapid diversification of molecular structures.

In addition to its role in kinase inhibitor synthesis, Methyl 5-bromo-3-cyano-4-(difluoromethyl)pyridine-2-acetate has also been utilized in the development of antiviral and antibacterial agents. The cyano group can be converted into amides or carboxylic acids, which are common motifs in antimicrobial compounds. Furthermore, the presence of electron-withdrawing groups enhances the lipophilicity of drug candidates, improving their membrane permeability and bioavailability.

The growing interest in fluorinated compounds has further underscored the importance of Methyl 5-bromo-3-cyano-4-(difluoromethyl)pyridine-2-acetate. Fluoroatoms are known to modulate physicochemical properties such as solubility, metabolic stability, and pharmacokinetic profiles. Recent studies have demonstrated that incorporating difluoromethyl groups into drug molecules can lead to improved pharmacological activity and reduced toxicity. This has prompted researchers to explore novel synthetic strategies for incorporating fluorinated pyridines into drug candidates.

The synthesis of this compound typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include halogenation reactions to introduce the bromo substituent, followed by cyanation to incorporate the cyano group. The introduction of the difluoromethyl group is often achieved through metal-halogen exchange followed by quenching with a difluoromethanol derivative. These steps highlight the compound's versatility as a synthetic intermediate.

In conclusion, Methyl 5-bromo-3-cyano-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1805432-87-4) is a multifunctional compound with broad applications in pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new synthetic methodologies and biological targets, the importance of this intermediate is expected to grow even further.